2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a pyrano[3,2-c]pyridine ring, an amine group, a nitrile group, and a methoxyphenyl group . These groups are common in many biologically active compounds and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrano[3,2-c]pyridine ring, which is a fused ring system, would likely play a significant role in its three-dimensional structure .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile and amine groups could impact its solubility in different solvents .Scientific Research Applications
Structural and Chemical Analysis
Synthesis and Structural Analysis : The synthesis and structural analysis of closely related compounds, like 2-amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4, 5, 6, 7-tetrahydropyrano[2,3-d] pyrazolo[3,4-b] pyridine-3-carbonitrile, have been documented. Such studies involve detailed X-ray crystallography to determine the crystal structure and highlight the significance of intermolecular hydrogen bonding interactions in stabilizing the crystal packing (Ganapathy et al., 2015).
Catalytic Applications : Research on similar compounds has explored their potential use as catalysts in synthetic chemistry. For example, nano-sized catalysts derived from pyranopyrimidine derivatives have shown efficacy in facilitating the synthesis of 1-(α-Aminoalkyl)-2-naphthols, demonstrating the compound's versatility in organic synthesis (Goudarziafshar et al., 2021).
Applications in Materials Science
Optical and Electronic Properties : Studies on pyrazolo[4,3-b] pyridine derivatives have investigated their thermal stability, polycrystalline structure, and optical properties, revealing potential applications in electronic devices due to their rectification behavior and photovoltaic properties (El-Menyawy et al., 2019).
Corrosion Inhibition : Pyrazolo[3,4-b]pyridines have also been synthesized and tested as corrosion inhibitors for mild steel in acidic environments, displaying significant inhibition efficiencies. This suggests their potential utility in protecting industrial materials from corrosive damage (Dandia et al., 2013).
Pharmacological Potential
Neurotropic Activity : The synthesis and pharmacological evaluation of diamino derivatives of pyrano[3,4-c]pyridines have shown that these compounds possess neurotropic properties, indicating potential applications in the development of treatments for neurological disorders (Paronikyan et al., 2016).
Antimicrobial Activity : Further studies on derivatives of pyrano[3,4-c]pyridines have explored their antimicrobial efficacy, with some compounds exhibiting pronounced antitubercular and antimicrobial activities against various bacterial and fungal strains (Kamdar et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-amino-4-(3-methoxyphenyl)-7-methyl-5-oxo-6-(pyridin-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O3/c1-14-10-19-21(23(28)27(14)13-16-7-3-4-9-26-16)20(18(12-24)22(25)30-19)15-6-5-8-17(11-15)29-2/h3-11,20H,13,25H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOFPJOADUOAWIK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)OC)C(=O)N1CC4=CC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.